Cas no 147004-93-1 (4(1H)-Quinazolinethione, 6-fluoro-)

• Product Name: 4(1H)-Quinazolinethione, 6-fluoro-
• CAS No: 147004-93-1
• MF: C₈H₅FN₂S
• MW: 180.202103376389
• CID: 1317752
• Update Time: 2024-08-18

4(1H)-Quinazolinethione, 6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinethione, 6-fluoro-
• 4(3H)-Quinazolinethione, 6-fluoro-

• Inchi： 1S/C8H5FN2S/c9-5-1-2-7-6(3-5)8(12)11-4-10-7/h1-4H,(H,10,11,12)
• InChI Key： WMPSQXLZNFEYEP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(=S)NC=1

Computed Properties

• Exact Mass: 180.01585

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: >300 °C
• Boiling Point: 312.1±44.0 °C(Predicted)
• PSA: 24.39
• pka: -0.55±0.20(Predicted)